Cas no 1352531-67-9 (5-Chloro-4-(methylamino)pyridine-3-sulfonic acid)
5-Chloro-4-(methylamino)pyridine-3-sulfonic acid is a specialized sulfonated pyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a chloro substituent and methylamino group at adjacent positions, enhances reactivity in nucleophilic substitution and coupling reactions. The sulfonic acid moiety improves solubility in polar solvents, facilitating its use in aqueous-phase chemistry. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of bioactive molecules. Its stability under mild conditions and compatibility with common reagents make it a practical choice for fine chemical synthesis. The product is typically supplied with high purity to ensure consistent performance in research and industrial applications.
1352531-67-9 structure
Product Name:5-Chloro-4-(methylamino)pyridine-3-sulfonic acid
CAS No:1352531-67-9
MF:C6H7ClN2O3S
MW:222.649379014969
CID:6793014
PubChem ID:102538810
Update Time:2025-05-27
5-Chloro-4-(methylamino)pyridine-3-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1352531-67-9
- 5-Chloro-4-(methylamino)pyridine-3-sulfonic acid
- A906116
- 5-Chloro-4-(methylamino)pyridine-3-sulfonicacid
-
- Inchi： 1S/C6H7ClN2O3S/c1-8-6-4(7)2-9-3-5(6)13(10,11)12/h2-3H,1H3,(H,8,9)(H,10,11,12)
- InChI Key： WPVWTXAVFCSYBZ-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(=C1NC)S(=O)(=O)O
Computed Properties
- Exact Mass: 221.9865910g/mol
- Monoisotopic Mass: 221.9865910g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 87.7Ų
5-Chloro-4-(methylamino)pyridine-3-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A150627-1g |
5-Chloro-4-(methylamino)pyridine-3-sulfonic acid |
1352531-67-9 | 97% | 1g |
$445.0 | 2024-04-24 |
5-Chloro-4-(methylamino)pyridine-3-sulfonic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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